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Compound of Interest

Compound Name: zrl7z-2

cat. No.: B11827293

The proper disposal of zrl17-2, a novel modulator of the cold-inducible RNA-binding protein
(CIRBP), is crucial for maintaining laboratory safety and environmental integrity.[1][2] As a
specific Safety Data Sheet (SDS) with detailed disposal instructions is not readily available for
this research compound, zrl7-2 and all contaminated materials must be treated as hazardous
chemical waste. Researchers and laboratory personnel should adhere to their institution's
hazardous waste management guidelines and consult with their Environmental Health and
Safety (EHS) department for specific requirements.

Immediate Safety and Logistical Information

Before handling or disposing of zr17-2, it is essential to be aware of its known properties and to
take appropriate safety precautions. While zr17-2 is shipped as a non-hazardous chemical
under ambient temperature, its full toxicological properties have not been thoroughly
investigated.[1] Therefore, standard laboratory safety protocols for handling chemical
compounds of unknown toxicity should be strictly followed.

Personal Protective Equipment (PPE):
e Eye Protection: Wear chemical safety goggles.

o Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile gloves). Gloves
must be inspected prior to use and disposed of properly after handling the compound.

o Body Protection: A lab coat is required.

Handling and Storage:
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» Handle zr17-2 in a well-ventilated area, preferably within a chemical fume hood.
e For short-term storage, keep the compound in a dry, dark place at 0-4°C.[1]

e For long-term storage, maintain at -20°C.[1]

Quantitative Data Presentation

The following table summarizes the key chemical properties of zrl7-2 Hydrochloride.

Property Value

2-((2-Amino-9-(2-(diethylamino)ethyl)-9H-purin-
6-yl)thio)acetic acid hydrochloride[1]

Chemical Name

Molecular Formula C13H21CIN602S[1]

Molecular Weight 360.86 g/mol [1]

CAS Number 1263893-98-6 (HCI)[1]

Appearance Not specified (typically a solid)
Solubility Soluble in DMSO[2]

Storage Temperature Short-term: 0-4°C; Long-term: -20°C[1]

Step-by-Step Disposal Protocol

The disposal of zr17-2 must be managed as hazardous chemical waste. The following
operational plan provides a step-by-step guide for its proper disposal.

Step 1: Waste Identification and Classification

¢ All materials that have come into contact with zrl7-2 are to be considered hazardous waste.
This includes:

o Unused or expired pure zrl7-2.

o Stock solutions and dilutions.
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[e]

Spent cell culture media containing zrl7-2.

o

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials, flasks).

[¢]

Contaminated PPE (e.g., gloves).

[¢]

Materials used for spill cleanup.

Step 2: Waste Segregation

e Properly segregate the waste streams to ensure safe handling and disposal.

o Solid Waste: Collect contaminated items such as pipette tips, tubes, and gloves in a
designated, durable, leak-proof container lined with a heavy-duty plastic bag.

o Liquid Waste: Collect unused stock solutions, dilutions, and other aqueous waste
containing zrl7-2 in a separate, compatible, and sealable hazardous waste container. Do
not mix with other incompatible waste streams.

Step 3: Waste Containment and Labeling

o Containers: Use containers that are compatible with the chemical nature of the waste and
are in good condition. Ensure containers are properly sealed to prevent leaks or spills.[2]

e Labeling: As soon as waste accumulation begins, label the container clearly. The label must
include:

The words "Hazardous Waste."

[¢]

o The full chemical name: "zrl7-2 (2-((2-Amino-9-(2-(diethylamino)ethyl)-9H-purin-6-
yhthio)acetic acid hydrochloride)" and any solvents present (e.g., DMSO, ethanol, water).
Avoid abbreviations.

o The approximate concentration or percentage of each component.

o The date when waste was first added to the container.

o The name and contact information of the principal investigator or laboratory supervisor.
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Step 4: Storage in a Satellite Accumulation Area (SAA)

» Store the labeled waste containers in a designated SAA within the laboratory, near the point
of generation.

e The SAA must be under the control of the laboratory personnel.

o Ensure that the containers are kept closed at all times, except when adding waste.[2]
o Store incompatible waste types separately to prevent dangerous reactions.

Step 5: Arrange for Professional Disposal

e Once a waste container is full, or if you are generating waste infrequently, contact your
institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

e Do not dispose of zr17-2 waste down the sanitary sewer or in the regular trash.

o Follow all institutional procedures for waste collection and hand-off.

Experimental Protocols: Waste Management
Workflow

The following table outlines a typical experimental workflow involving zrl7-2 and the
corresponding waste management steps.
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Experimental Step Generated Waste

Disposal Procedure

Weighing paper/boats,

Preparation of Stock Solution contaminated spatula, empty

vials

Dispose of as solid hazardous

waste in a labeled container.

Contaminated pipette tips,

Cell Culture Treatment serological pipettes, culture

plates/flasks

Dispose of all plasticware in
the solid hazardous waste
container. Aspirate spent
media containing zrl7-2 and
manage as liquid chemical

waste.

Contaminated bench paper,

Post-Experiment Cleanup gloves, and other
consumables

Collect all items in the
designated solid hazardous

waste container.

Mandatory Visualization: Disposal Workflow

Diagram

The following diagram illustrates the logical workflow for the proper disposal of zr17-2.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b11827293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11827293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

zrl7-2 Waste Generation

:
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:
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Solid Waste Liquid Waste
(Gloves, Tips, Vials) (Solutions, Media)

Step 3: Contain in Labeled Step 3: Contain in Labeled
Solid Waste Bin Liquid Waste Bottle

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Contact EHS for
Professional Disposal

Proper Disposal Complete
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Caption: Logical workflow for the safe disposal of zr17-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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